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Compound of Interest

Compound Name: 4-Phenyl-1-butene

Cat. No.: B1585249 Get Quote

Essential Safety and Handling Guide for 4-
Phenyl-1-butene
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 4-Phenyl-1-butene (CAS No: 768-56-9). Adherence to these

guidelines is critical for ensuring laboratory safety and minimizing risk.

Chemical Safety and Hazard Information
4-Phenyl-1-butene is a flammable liquid and vapor that can cause skin irritation and is toxic to

aquatic life.[1][2][3][4][5] It is crucial to handle this chemical with appropriate precautions to

prevent exposure and ensure a safe working environment.

Hazard Classifications:

Flammable liquids - Category 3[1]

Skin corrosion/irritation - Category 2[1]

Hazardous to the aquatic environment - Acute Hazard, Category 2 and Chronic Hazard,

Category 2[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1585249?utm_src=pdf-interest
https://www.benchchem.com/product/b1585249?utm_src=pdf-body
https://www.benchchem.com/product/b1585249?utm_src=pdf-body
https://www.gelest.com/wp-content/uploads/ENEP3610_4-PHENYL-1-BUTENE_GHS-US_English-US.pdf
https://store.apolloscientific.co.uk/storage/msds/OR51831_msds.pdf
https://www.chemicalbook.com/msds/4-phenyl-1-butene.htm
https://www.tcichemicals.com/GB/en/p/P0161
https://www.tcichemicals.com/OP/en/p/P0161
https://www.gelest.com/wp-content/uploads/ENEP3610_4-PHENYL-1-BUTENE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/ENEP3610_4-PHENYL-1-BUTENE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/ENEP3610_4-PHENYL-1-BUTENE_GHS-US_English-US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical and Chemical Properties:

Property Value

Appearance Colorless liquid[4]

Boiling Point 175-177 °C[3]

Flash Point 60 °C (140 °F) - closed cup[3]

Density 0.88 g/mL at 25 °C

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is essential for personal safety when

handling 4-Phenyl-1-butene.
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Protection Type Recommended Equipment
Specifications and
Rationale

Hand Protection Chemical-resistant gloves

Neoprene or nitrile rubber

gloves are recommended.[1]

Always inspect gloves for

integrity before use and

replace them immediately if

they become contaminated.

Eye Protection
Chemical goggles or safety

glasses with side shields

Must be worn to protect

against potential splashes.[1]

[2] Contact lenses should not

be worn.[1]

Respiratory Protection NIOSH-approved respirator

Where exposure through

inhalation may occur, a

NIOSH-certified organic vapor

(black cartridge) respirator is

recommended.[1] Use in a

well-ventilated area is crucial.

[1][2]

Body Protection
Laboratory coat and suitable

protective clothing

A standard laboratory coat

should be worn and kept

fastened. Wear suitable

protective clothing to prevent

skin contact.[1][6]

Operational Plan: Safe Handling Protocol
Adherence to a strict handling protocol is vital to minimize exposure risk.

Engineering Controls:

All handling of 4-Phenyl-1-butene should be conducted within a certified chemical fume

hood or in a well-ventilated area to control vapors.[1][2]

Emergency eye wash fountains and safety showers should be immediately accessible.[1]
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Use explosion-proof electrical and ventilation equipment.[1][2]

Work Practices:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the work

area of any unnecessary items.

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge, which can ignite flammable vapors.[1][2]

Tool Usage: Use only non-sparking tools.[1][2][6]

Avoiding Contact: Avoid all eye and skin contact and do not breathe vapor or mist.[1]

Hygiene: Wash hands thoroughly with soap and water after handling and before eating,

drinking, or smoking.[1] Contaminated clothing should be washed before reuse.[1]

Storage: Keep containers tightly closed in a cool, dry, and well-ventilated place, away from

heat, sparks, and open flames.[1][3] Store away from oxidizing agents.[1]

Emergency Procedures
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Situation Response Protocol

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes.[3] Remove contaminated

clothing. If skin irritation occurs, get medical

advice/attention.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present and easy to do.[1] Seek medical

attention.

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Get

immediate medical advice/attention.[1]

Spill

Evacuate unnecessary personnel.[1] Eliminate

all ignition sources.[1][2] Contain the spill with

dikes or absorbents.[1] Clean up using an

absorbent material and collect it in a suitable

container for disposal.[1][6] Use only non-

sparking tools for cleanup.[1]

Fire

Use water spray, water fog, foam, carbon

dioxide, or dry chemical to extinguish.[1] Wear

self-contained breathing apparatus and full

protective gear.[6]

Disposal Plan
Proper disposal of 4-Phenyl-1-butene and its containers is critical to prevent environmental

contamination and ensure safety.

Waste Chemical: Dispose of by incineration in a licensed hazardous waste disposal facility.

[1] Do not dispose of waste into the sewer system.[1]
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Contaminated Materials: Used gloves, absorbent materials, and other contaminated

disposable items should be collected in a sealed, labeled container and disposed of as

hazardous waste.

Empty Containers: Handle empty containers with care as residual vapors are flammable.[1]

They should be disposed of in the same manner as the chemical waste.

Workflow for Safe Handling of 4-Phenyl-1-butene

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.gelest.com/wp-content/uploads/ENEP3610_4-PHENYL-1-BUTENE_GHS-US_English-US.pdf
https://www.benchchem.com/product/b1585249?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling and Disposal Workflow for 4-Phenyl-1-butene

Preparation

Handling

Post-Handling

Waste Disposal

Review SDS

Don Appropriate PPE

Prepare Well-Ventilated Work Area

Ground and Bond Equipment

Proceed to Handling

Use Non-Sparking Tools

Dispense Chemical

Seal Container

Collect Waste in Labeled Container

During HandlingClean Work Area

Proceed to Cleanup

Decontaminate or Dispose of PPE

Wash Hands Thoroughly

Used PPE

Dispose via Licensed Facility

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 4-Phenyl-1-butene.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1585249?utm_src=pdf-body-img
https://www.benchchem.com/product/b1585249?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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